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Compound of Interest

N,N,N',N'-
Compound Name:
Tetramethylmethanediamine

Cat. No. B1346908

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N,N',N'-Tetramethylmethanediamine (TMMDA), also known as
bis(dimethylamino)methane, is a versatile diamine in organic synthesis. While its structural
analog, N,N,N',N'-tetramethylethylenediamine (TMEDA), is widely recognized as a chelating
ligand in organometallic chemistry, TMMDA's role is more nuanced. Primarily, it serves as a
potent reagent for dimethylaminomethylation (a Mannich-type reaction) and as a facilitator in
lithiation reactions. This document provides detailed application notes and protocols for the use
of TMMDA in organometallic synthesis, focusing on its established reactivity and applications.

Physicochemical Data

A summary of key physical and chemical properties of N,N,N',N'-Tetramethylmethanediamine
Is presented below for easy reference.
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Property Value

Molecular Formula CsH14N:2

Molecular Weight 102.18 g/mol [1]

CAS Number 51-80-9[2]

Appearance Colorless to slightly yellow liquid[2]
Boiling Point 85 °C[2]

Melting Point -55 °C[2]

Density 0.749 g/cm3

Solubility Fully miscible in water[2]

Applications in Organometallic Synthesis

While the formation of stable, isolable organometallic complexes with TMMDA as a simple
chelating ligand is not widely documented, its application in organometallic synthesis is
primarily centered on two key areas: as a precursor to the Mannich intermediate for
aminomethylation and as a reagent in lithiation reactions.

Precursor for Dimethylaminomethylation

TMMDA is a convenient and effective source of the dimethylaminomethyl cation,
[(CH3)2N=CHz]*, a key intermediate in Mannich reactions.[3] Under acidic conditions, TMMDA
eliminates a molecule of dimethylamine to generate the reactive N,N-
dimethyl(methylene)ammonium salt in situ.[3][4] This electrophile can then react with a variety
of nucleophiles, including organometallic reagents.

A notable application is the dimethylaminomethylation of aryltrialkylstannanes in the presence
of silyl chlorides.[3]

Logical Workflow for TMMDA in Mannich Reactions:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: N,N,N',N'-
Tetramethylmethanediamine in Organometallic Synthesis]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1346908#n-n-n-n-
tetramethylmethanediamine-in-organometallic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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